4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine
Overview
Description
4-(3-Fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine (FMMP) is a small molecule that has recently gained attention in the scientific community due to its potential therapeutic applications. FMMP is a synthetic compound and is composed of a pyrazol-3-amine core structure with a 3-fluoro-4-methoxy substituent on the phenyl ring. FMMP has been studied for its potential applications in a variety of fields, including medicine, biochemistry, and pharmacology.
Scientific Research Applications
4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been studied for its potential applications in a variety of scientific fields. In the field of medicine, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been studied for its potential as an anti-inflammatory and analgesic agent. In biochemistry, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been studied for its potential role in the regulation of cell signaling pathways. In pharmacology, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine has been studied for its potential as an anti-cancer agent.
Mechanism of Action
The exact mechanism of action of 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine is not yet fully understood. However, it is believed that 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine may act by inhibiting the activity of enzymes involved in cell signaling pathways. It is also believed that 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine may act as an antioxidant and may modulate the expression of genes involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine have been studied in both in vitro and in vivo models. In vitro studies have shown that 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine can inhibit the activity of enzymes involved in cell signaling pathways and can modulate the expression of genes involved in inflammation. In vivo studies have shown that 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine can reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine in laboratory experiments include its low cost and its ability to modulate cell signaling pathways. The limitations of using 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine in laboratory experiments include its short half-life and its potential to cause side effects when used in high concentrations.
Future Directions
The potential future directions of 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine include its further exploration as an anti-inflammatory and analgesic agent, its further exploration as an anti-cancer agent, its exploration as an anti-diabetic agent, and its exploration as an anti-microbial agent. Additionally, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine may be explored for its potential to modulate cell signaling pathways and to modulate gene expression. Finally, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine may be explored for its potential to modulate the immune system and to modulate the metabolism.
Synthesis Methods
4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine is synthesized through a two-step process. The first step involves the reaction of 3-fluorobenzaldehyde and 4-methoxybenzyl amine hydrochloride in the presence of a base to form the intermediate compound 4-((3-fluoro-4-methoxy)phenyl)-1-methyl-1H-pyrazol-3-amine hydrochloride. This intermediate compound is then reacted with sodium hydroxide in methanol to form the final product 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine' involves the reaction of 3-fluoro-4-methoxybenzaldehyde with ethyl acetoacetate to form 3-fluoro-4-methoxychalcone. This chalcone is then reacted with hydrazine hydrate to form 4-(3-fluoro-4-methoxyphenyl)-3-hydrazinyl-1H-pyrazole, which is further reacted with methyl iodide to form the final product, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine.", "Starting Materials": [ "3-fluoro-4-methoxybenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methyl iodide" ], "Reaction": [ "Step 1: Reaction of 3-fluoro-4-methoxybenzaldehyde with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 3-fluoro-4-methoxychalcone.", "Step 2: Reaction of 3-fluoro-4-methoxychalcone with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 4-(3-fluoro-4-methoxyphenyl)-3-hydrazinyl-1H-pyrazole.", "Step 3: Reaction of 4-(3-fluoro-4-methoxyphenyl)-3-hydrazinyl-1H-pyrazole with methyl iodide in the presence of a base such as potassium carbonate to form the final product, 4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine." ] } | |
CAS RN |
1290674-65-5 |
Product Name |
4-(3-fluoro-4-methoxyphenyl)-5-methyl-1H-pyrazol-3-amine |
Molecular Formula |
C11H12FN3O |
Molecular Weight |
221.2 |
Purity |
95 |
Origin of Product |
United States |
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